Cas no 2025012-94-4 (methyl 3-amino-6-methylheptanoate)

• Product Name: methyl 3-amino-6-methylheptanoate
• CAS No: 2025012-94-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5990031
• PubChem ID: 165533237
• Update Time: 2025-06-08

methyl 3-amino-6-methylheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-amino-6-methyl-, methyl ester
• methyl 3-amino-6-methylheptanoate
• 2025012-94-4
• EN300-1286632

• Inchi： 1S/C9H19NO2/c1-7(2)4-5-8(10)6-9(11)12-3/h7-8H,4-6,10H2,1-3H3
• InChI Key： SEVPFVFYUYKIQR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)CCC(C)C

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-6-methylheptanoate

Research Brief on Methyl 3-amino-6-methylheptanoate (CAS: 2025012-94-4): Recent Advances and Applications

Methyl 3-amino-6-methylheptanoate (CAS: 2025012-94-4) is a chiral ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile building block for drug synthesis. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and prodrug design. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic applications, and emerging biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of methyl 3-amino-6-methylheptanoate as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs. The research team utilized a stereoselective enzymatic resolution to obtain enantiomerically pure forms of the compound, which were subsequently incorporated into GABA receptor modulators. These modulators exhibited promising activity in preclinical models of neurological disorders, suggesting potential applications in the treatment of epilepsy and anxiety disorders.

In the realm of prodrug development, a recent patent application (WO2023056421) disclosed the use of methyl 3-amino-6-methylheptanoate as a promoiety for improving the bioavailability of poorly soluble antiviral agents. The ester's lipophilic nature and metabolic stability were found to enhance drug absorption while maintaining the parent compound's pharmacological activity. This approach has been particularly valuable in the design of next-generation hepatitis C virus (HCV) protease inhibitors.

Analytical advancements have also been reported for this compound. A 2024 publication in Analytical and Bioanalytical Chemistry described a novel LC-MS/MS method for the quantification of methyl 3-amino-6-methylheptanoate in biological matrices. The method demonstrated excellent sensitivity (LOQ of 0.5 ng/mL) and was successfully applied to pharmacokinetic studies, providing crucial data for dose optimization in clinical applications.

From a synthetic chemistry perspective, researchers at Kyoto University recently developed a more sustainable route to methyl 3-amino-6-methylheptanoate using biocatalytic asymmetric synthesis. This green chemistry approach achieved an 89% yield with >99% ee, representing a significant improvement over traditional chemical methods that often require harsh conditions and generate substantial waste.

The safety profile of methyl 3-amino-6-methylheptanoate has been evaluated in several recent toxicological studies. While generally well-tolerated in animal models, some reports indicate potential nephrotoxicity at high doses (≥500 mg/kg), emphasizing the need for careful dose selection in therapeutic applications. These findings were presented at the 2024 International Congress of Toxicology and are currently under peer review for publication.

Looking forward, the unique structural features of methyl 3-amino-6-methylheptanoate continue to inspire innovative applications. Current research directions include its incorporation into self-assembling drug delivery systems and as a chiral auxiliary in asymmetric synthesis. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for the foreseeable future.